Cas no 2322835-00-5 (4,6-dichloro-N,2-dimethylpyrimidin-5-amine)

• Product Name: 4,6-dichloro-N,2-dimethylpyrimidin-5-amine
• CAS No: 2322835-00-5
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• CID: 6353807
• PubChem ID: 132587819
• Update Time: 2025-10-30

4,6-dichloro-N,2-dimethylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-N,2-dimethylpyrimidin-5-amine
• AKOS032964360
• SCHEMBL21354025
• AT10453
• 2322835-00-5
• EN300-22818973

• Inchi： 1S/C6H7Cl2N3/c1-3-10-5(7)4(9-2)6(8)11-3/h9H,1-2H3
• InChI Key： ZIKKZJSFOMSHBD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C(C)N=1)Cl)NC

Computed Properties

• Exact Mass: 191.0017026g/mol
• Monoisotopic Mass: 191.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,6-dichloro-N,2-dimethylpyrimidin-5-amine

Recent Advances in the Study of 4,6-Dichloro-N,2-dimethylpyrimidin-5-amine (CAS: 2322835-00-5)

4,6-Dichloro-N,2-dimethylpyrimidin-5-amine (CAS: 2322835-00-5) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting protein kinases and other enzymes involved in cellular signaling pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4,6-dichloro-N,2-dimethylpyrimidin-5-amine is its use as a building block for the development of kinase inhibitors. Kinases play a critical role in regulating cellular processes, and their dysregulation is often associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Researchers have successfully utilized this compound to synthesize novel kinase inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 4,6-dichloro-N,2-dimethylpyrimidin-5-amine in inhibiting specific kinases involved in cancer cell proliferation.

In addition to its role in kinase inhibitor development, 4,6-dichloro-N,2-dimethylpyrimidin-5-amine has also been investigated for its antimicrobial properties. A study conducted by a team of researchers at a leading pharmaceutical company revealed that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve interference with bacterial DNA replication, making it a promising candidate for the development of new antibiotics. Further optimization of the compound's structure is currently underway to enhance its pharmacokinetic properties and reduce potential toxicity.

The synthetic versatility of 4,6-dichloro-N,2-dimethylpyrimidin-5-amine has also been a focal point of recent research. Chemists have developed efficient and scalable methods for its synthesis, enabling its widespread use in medicinal chemistry programs. One such method, reported in Organic Letters, involves a one-pot reaction that significantly reduces the number of steps required to produce the compound, thereby improving yield and cost-effectiveness. These advancements are expected to facilitate the exploration of new derivatives and their subsequent biological evaluation.

Despite the promising results, challenges remain in the development of 4,6-dichloro-N,2-dimethylpyrimidin-5-amine-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed to ensure clinical success. Ongoing research is focused on structure-activity relationship (SAR) studies to identify modifications that can overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in accelerating the translation of these findings into viable drug candidates.

In conclusion, 4,6-dichloro-N,2-dimethylpyrimidin-5-amine (CAS: 2322835-00-5) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its role in the synthesis of kinase inhibitors and antimicrobial agents underscores its potential to address unmet medical needs. Continued research and development efforts are expected to yield novel therapeutics based on this compound, further solidifying its importance in the field of chemical biology and pharmaceutical sciences.